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Compound of Interest

2',3"-Isopropylidene Adenosine-
13C5

cat. No.: B1160910

Compound Name:

This document provides a detailed analysis of the molecular weight of 2',3'-Isopropylidene
Adenosine-13C5, an isotopically labeled form of 2',3'-Isopropylideneadenosine. The inclusion
of five Carbon-13 isotopes makes this compound a valuable tool in metabolic research,
pharmacokinetic studies, and as an internal standard in mass spectrometry-based
quantification.

Molecular Composition and Formula

2',3'-Isopropylidene Adenosine-13C5 is a derivative of the nucleoside adenosine. The
molecular formula for the unlabeled compound is C13H17NsOa.[1][2][3] In this isotopically
labeled version, five of the thirteen carbon atoms are replaced with the stable heavy isotope,
Carbon-13 (3C).

The resulting molecular formula is Cs*3CsH17Ns0a.[4]

Theoretical Molecular Weight Calculation

The molecular weight is the sum of the atomic masses of all atoms in the molecule. For this
calculation, the precise masses of the specific isotopes (*2C and 13C) are used for the carbon
atoms, while the standard atomic weights are used for the other elements, as they represent
the natural isotopic abundance.

The calculation is as follows:
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Carbon (*2C): 8 atoms x 12.000000 amu = 96.000000 amu

Carbon-13 (33C): 5 atoms x 13.003355 amu = 65.016775 amu[5][6][7]

Hydrogen (H): 17 atoms x 1.0080 amu = 17.136000 amul[8][9]

Nitrogen (N): 5 atoms x 14.007 amu = 70.035000 amu[10][11][12]

Oxygen (O): 4 atoms x 15.999 amu = 63.996000 amu[13]
Total Calculated Molecular Weight = 312.184 g/mol

The reported molecular weight from commercial suppliers is 312.27 g/mol .[4] The minor
difference between the theoretical calculation and the reported value can be attributed to
variations in the accepted atomic mass values used by different organizations.

Data Presentation: Atomic and Molecular Weights

The quantitative data used for the molecular weight determination is summarized in the table
below for clarity and comparison.
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Standard
Element/lso Svmbol Number of Atomic Isotopic Subtotal
mbo
tope d Atoms Weight Mass (amu) (amu)
(amu)
12.011[14]
Carbon C 8 12.000000 96.000000
[15]
13.003355[16
Carbon-13 13C 5 N/A 65.016775
]
Hydrogen H 17 1.0080[17] N/A 17.136000
_ 14.007[18]
Nitrogen N 5 N/A 70.035000
[19]
15.999[20]
Oxygen o) 4 N/A 63.996000
[21]
Total 39 312.184

Experimental Protocols: Molecular Weight
Determination

While the molecular weight is calculated theoretically, it is confirmed experimentally using mass
spectrometry.

Protocol: Molecular Weight Verification by Mass Spectrometry

o Sample Preparation: A small quantity of 2',3'-Isopropylidene Adenosine-13C5 is dissolved
in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of
approximately 1 pg/mL.

e Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is calibrated
according to the manufacturer's instructions using a known calibration standard.

« lonization: The prepared sample is introduced into the mass spectrometer, typically using
electrospray ionization (ESI) in positive ion mode. This process generates protonated
molecules, [M+H]*.
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e Mass Analysis: The instrument separates ions based on their mass-to-charge ratio (m/z).

o Data Acquisition: The mass spectrum is recorded, showing a peak corresponding to the
[M+H]* ion. For 2',3'-Isopropylidene Adenosine-13C5, this peak would be expected at an
m/z of approximately 313.19 (312.18 + mass of H*).

o Data Analysis: The exact mass of the observed peak is used to confirm the molecular weight
and elemental composition of the compound.

Visualization of Molecular Composition

The following diagrams illustrate the logical relationship of the atoms contributing to the final
molecular weight and the workflow for its determination.

Caption: Elemental contribution to the total molecular weight.
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Caption: Workflow for calculating the theoretical molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Data Sheet: 2',3'-Isopropylidene Adenosine-
13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160910#molecular-weight-of-2-3-isopropylidene-
adenosine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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